2,5-Dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2,5-dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C14H14N4/c1-9-8-12-16-10(2)13(14(15)18(12)17-9)11-6-4-3-5-7-11/h3-8H,15H2,1-2H3
• InChI Key: UITLYEVZEXSXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C(=C2N)C3=CC=CC=C3)C
• Molecular Formula: C14H14N4
• DSSTOX Substance ID: DTXSID80353783
• Molecular Weight: 238.29 g/mol
• CAS RN: 428845-73-2

Description

“2,5-Dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a chemical compound with the CAS number 428845-73-2. It is a solid substance and has a molecular weight of 238.29.

Synthesis Analysis

The synthesis of this compound has been studied extensively. The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ.

Molecular Structure Analysis

The molecular structure of “2,5-Dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is represented by the linear formula C14H14N4. The InChI code for this compound is 1S/C14H14N4/c1-9-8-12-16-10(2)13(14(15)18(12)17-9)11-6-4-3-5-7-11/h3-8,16H,2,15H2,1H3.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 238.29. More specific physical and chemical properties such as density, boiling point, and melting point are not provided in the search results.

Scientific Research Applications

Antitumor Applications

2,5-Dimethyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine: . Its structure allows for the inhibition of cancer cell growth, and researchers have synthesized various derivatives to explore its potential in cancer treatment. The compound’s ability to interfere with the proliferation of cancer cells makes it a valuable candidate for drug development in oncology.

Enzymatic Inhibition

. By interacting with specific enzymes that are crucial for the survival of pathogens or cancer cells, it can serve as a lead compound for the development of new medications aimed at treating diseases where enzyme inhibition is a viable strategy.

Photophysical Properties

. Its ability to absorb and emit light can be harnessed in the development of new materials for optical devices or sensors.

Synthetic Transformations

. It can undergo various chemical reactions, allowing chemists to create a wide range of derivatives with different properties and potential applications.

Drug Design

. Its rigid and planar heterocyclic system is conducive to binding with biological targets, making it a useful scaffold in the design of new therapeutic agents.

Material Science Applications

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Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.